4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-[3-(propan-2-yloxy)propyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C23H24FN3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-(3-propan-2-yloxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H24FN3O3/c1-14(2)30-13-7-12-27-22(15-8-3-5-10-17(15)24)19-20(25-26-21(19)23(27)29)16-9-4-6-11-18(16)28/h3-6,8-11,14,22,28H,7,12-13H2,1-2H3,(H,25,26)
• Standard InChI Key: MCQJRGGFEKBLPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=CC=C4F

Introduction

4-(2-fluorophenyl)-3-(2-hydroxyphenyl)-5-[3-(propan-2-yloxy)propyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound featuring a unique heterocyclic structure. It belongs to the class of pyrazoles, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of fluorine, hydroxy groups, and phenyl rings in its structure suggests potential pharmacological properties that warrant further investigation.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic synthesis techniques. Common methods may include reactions involving hydrazines, ketones, and aromatic compounds. The synthesis often requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques such as high-performance liquid chromatography (HPLC) may be used for purification.

Potential Applications

Due to its structural complexity and the presence of functional groups that may interact with biological targets, this compound is of interest in pharmaceutical research. Interaction studies involving molecular docking simulations can provide insights into its binding affinity to various biological targets such as enzymes or receptors. Understanding these interactions is crucial for assessing its therapeutic potential and safety profile.